Cas no 1125592-35-9 (4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester)

4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester structure
1125592-35-9 structure
Product Name:4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester
CAS No:1125592-35-9
MF:C9H6Cl2N2O2
MW:245.062139987946
MDL:MFCD15529123
CID:835122
PubChem ID:73013569
Update Time:2025-09-21

4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 4,6-dichloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
    • 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 4,6-dichloro-, methyl ester
    • 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid,4,6-dichloro-,methyl ester
    • 3831AH
    • METHYL 4,6-DICHLOROPYRROLO[2,3-B]PYRIDINE-1-CARBOXYLATE
    • CS-14131
    • AVB59235
    • CS-B0558
    • AKOS022183374
    • 1125592-35-9
    • Methyl4,6-dichloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
    • SCHEMBL4050540
    • 4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester
    • MDL: MFCD15529123
    • Inchi: 1S/C9H6Cl2N2O2/c1-15-9(14)13-3-2-5-6(10)4-7(11)12-8(5)13/h2-4H,1H3
    • InChI Key: ATYBAVIVPHNQMM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=C2C=1C=CN2C(=O)OC)Cl

Computed Properties

  • Exact Mass: 243.9806328g/mol
  • Monoisotopic Mass: 243.9806328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 350.2±52.0 °C at 760 mmHg
  • Flash Point: 165.6±30.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

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